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molecular formula C10H12N2O5S B092614 4-[(4-Nitrophenyl)sulfonyl]morpholine CAS No. 1024-30-2

4-[(4-Nitrophenyl)sulfonyl]morpholine

Cat. No. B092614
CAS RN: 1024-30-2
M. Wt: 272.28 g/mol
InChI Key: ORGHDHBPWCKATA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08809369B2

Procedure details

To a stirred solution of morpholine (5.2 mL, 59.7 mmol) and triethylamine (11.2 mL, 79.6 mmol) in dichloromethane (300 mL) was added the solution of 4-nitro-benzenesulfonyl chloride (8.8 g, 39.8 mmol) in dichloromethane (50 mL) at 0° C. The mixture was stirred at room temperature for 4 h and then washed with brine (50 mL×2) and dried over anhydrous sodium sulfate. The solvent was removed in vacuo to afford 4-(4-nitro-benzenesulfonyl)-morpholine (10.0 g, 92.5%) as a white powder: MS (ESI) M+1=273.0.
Name
morpholine
Quantity
5.2 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
11.2 mL
Type
reactant
Reaction Step One
Name
4-nitro-benzenesulfonyl chloride
Quantity
8.8 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
300 mL
Type
solvent
Reaction Step One
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
4-(4-nitro-benzenesulfonyl)-morpholine
Yield
92.5%

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.C(N(CC)CC)C.[N+:14]([C:17]1[CH:22]=[CH:21][C:20]([S:23](Cl)(=[O:25])=[O:24])=[CH:19][CH:18]=1)([O-:16])=[O:15]>ClCCl>[N+:14]([C:17]1[CH:18]=[CH:19][C:20]([S:23]([N:1]2[CH2:6][CH2:5][O:4][CH2:3][CH2:2]2)(=[O:25])=[O:24])=[CH:21][CH:22]=1)([O-:16])=[O:15]

Inputs

Step One
Name
morpholine
Quantity
5.2 mL
Type
reactant
Smiles
N1CCOCC1
Name
triethylamine
Quantity
11.2 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
4-nitro-benzenesulfonyl chloride
Quantity
8.8 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)S(=O)(=O)Cl
Name
dichloromethane
Quantity
300 mL
Type
solvent
Smiles
ClCCl
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with brine (50 mL×2)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo

Outcomes

Product
Details
Reaction Time
 4 h
Name
4-(4-nitro-benzenesulfonyl)-morpholine
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)S(=O)(=O)N1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: PERCENTYIELD 92.5%
YIELD: CALCULATEDPERCENTYIELD 92.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.